Cas no 1706220-49-6 (N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide
• CAS No: 1706220-49-6
• MF: C₁₈H₁₃F₃N₂OS
• MW: 362.368833303452
• CID: 5366705
• Update Time: 2025-05-26

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C18H13F3N2OS/c1-11-22-16(10-25-11)13-7-3-5-9-15(13)23-17(24)12-6-2-4-8-14(12)18(19,20)21/h2-10H,1H3,(H,23,24)
• InChI Key： XCSPOTSWWJAAOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C)=N1)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide

N-[2-(2-Methyl-1,3-Thiazol-4-Yl)Phenyl]-2-(Trifluoromethyl)Benzamide: A Comprehensive Overview

N-[2-(2-Methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide is a highly specialized organic compound with the CAS number 1706220-49-6. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a benzamide core, which is a common structural motif in pharmaceuticals, coupled with a 1,3-thiazole ring and a trifluoromethyl group, both of which contribute to its distinctive chemical profile.

The benzamide moiety in this compound plays a crucial role in its biological activity. Benzamides are known for their ability to modulate enzyme activity, particularly in the context of histone deacetylases (HDACs), which are key targets in cancer therapy. Recent studies have highlighted the potential of this compound as a lead molecule for the development of HDAC inhibitors, offering new avenues for anti-cancer drug discovery.

The presence of the 1,3-thiazole ring introduces additional functional diversity to the molecule. Thiazole derivatives are well-documented for their antimicrobial and anti-inflammatory properties. In this compound, the thiazole ring is further substituted with a methyl group at position 2, which enhances its stability and bioavailability. This substitution pattern has been shown to improve pharmacokinetic properties, making it more suitable for therapeutic applications.

The trifluoromethyl group attached to the benzene ring is another critical feature of this compound. Trifluoromethylation is a common strategy in drug design to enhance lipophilicity and metabolic stability. Recent research has demonstrated that this modification significantly improves the compound's ability to penetrate cellular membranes, thereby increasing its efficacy as a drug candidate.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

From an environmental perspective, the stability and biodegradability of N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide have been evaluated in various conditions. These studies indicate that the compound exhibits moderate persistence in aqueous environments but can be effectively degraded under specific microbial conditions.

In conclusion, N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(trifluoromethyl)benzamide represents a promising candidate for advancing drug discovery and materials science research. Its unique combination of structural features positions it as a valuable tool for exploring novel therapeutic strategies and functional materials.